1-(pent-3-yn-1-yl)piperidine
Overview
Description
“1-(pent-3-yn-1-yl)piperidine” is a compound that belongs to the class of piperidines . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
The synthesis of piperidine derivatives, including “1-(pent-3-yn-1-yl)piperidine”, has been a subject of extensive research . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Various intra- and intermolecular reactions lead to the formation of various piperidine derivatives .Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . The molecular structure of “1-(pent-3-yn-1-yl)piperidine” includes a piperidine ring attached to a pent-3-yn-1-yl group .Chemical Reactions Analysis
Piperidines, including “1-(pent-3-yn-1-yl)piperidine”, undergo various chemical reactions. These include hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions .Physical And Chemical Properties Analysis
The compound “1-(pent-3-yn-1-yl)piperidine” has a molecular weight of 151.25 . It is a liquid at room temperature .Mechanism of Action
While the specific mechanism of action for “1-(pent-3-yn-1-yl)piperidine” is not mentioned in the available resources, piperidine derivatives have been found to have various pharmacological activities . They are involved in regulating several crucial signaling pathways essential for the establishment of diseases .
Safety and Hazards
The safety data for “1-(pent-3-yn-1-yl)piperidine” suggests that it may be harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation . It is recommended to avoid ingestion and inhalation, avoid contact with skin and eyes, and ensure adequate ventilation when handling the compound .
Future Directions
Piperidines, including “1-(pent-3-yn-1-yl)piperidine”, continue to be a significant area of research in the pharmaceutical industry . Future directions may include the development of more efficient synthesis methods, exploration of new chemical reactions, and further investigation of their pharmacological applications .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(pent-3-yn-1-yl)piperidine involves the reaction of pent-3-yne with piperidine in the presence of a catalyst.", "Starting Materials": [ "Pent-3-yne", "Piperidine", "Catalyst" ], "Reaction": [ "Add pent-3-yne to a reaction flask", "Add piperidine to the reaction flask", "Add catalyst to the reaction flask", "Heat the reaction mixture under reflux for several hours", "Allow the reaction mixture to cool", "Extract the product with a suitable solvent", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
869990-42-1 |
Product Name |
1-(pent-3-yn-1-yl)piperidine |
Molecular Formula |
C10H17N |
Molecular Weight |
151.2 |
Purity |
95 |
Origin of Product |
United States |
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